Cas no 55854-60-9 ( )

• Product Name: &nbsp
• CAS No: 55854-60-9
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 944607
• PubChem ID: 5382686
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)-9H-pyrido[3,4-b]indole
• 1-Methoxymethyl-9H-pyrido<3,4-b>indol
• 1-methoxymethyl-beta-carboline
• NSC149848
• SCHEMBL5053765
• NSC-149848
• CHEMBL3400671
• AKOS040734740
• CS-0638196
• DTXSID00419310
• A-carboline
• HY-N11016
• 55854-60-9
• 1-Methoxymethyl-
• &nbsp;

• Inchi： 1S/C13H12N2O/c1-16-8-12-13-10(6-7-14-12)9-4-2-3-5-11(9)15-13/h2-7,15H,8H2,1H3
• InChI Key： OELXEULZDKMFCS-UHFFFAOYSA-N
• SMILES： O(C)CC1C2=C(C=CN=1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 212.09500
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Color/Form: Powder
• PSA: 37.91000
• LogP: 2.86250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids